Cas no 2171870-14-5 (3-6-(morpholin-4-yl)pyridin-3-ylpropanoic acid)

• Product Name: 3-6-(morpholin-4-yl)pyridin-3-ylpropanoic acid
• CAS No: 2171870-14-5
• MF: C₁₂H₁₆N₂O₃
• MW: 236.267043113708
• CID: 5566331
• PubChem ID: 165592870
• Update Time: 2025-10-29

3-6-(morpholin-4-yl)pyridin-3-ylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• SCHEMBL24297830
• EN300-1652994
• 3-[6-(morpholin-4-yl)pyridin-3-yl]propanoic acid
• 2171870-14-5
• 3-6-(morpholin-4-yl)pyridin-3-ylpropanoic acid

• Inchi： 1S/C12H16N2O3/c15-12(16)4-2-10-1-3-11(13-9-10)14-5-7-17-8-6-14/h1,3,9H,2,4-8H2,(H,15,16)
• InChI Key： LGAHBPGJRVTGBH-UHFFFAOYSA-N
• SMILES： O1CCN(C2C=CC(=CN=2)CCC(=O)O)CC1

Computed Properties

• Exact Mass: 236.11609238g/mol
• Monoisotopic Mass: 236.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 62.7Ų

Additional information on 3-6-(morpholin-4-yl)pyridin-3-ylpropanoic acid

Introduction to 3-6-(morpholin-4-yl)pyridin-3-ylpropanoic acid (CAS No. 2171870-14-5) and Its Emerging Applications in Chemical Biology

3-6-(morpholin-4-yl)pyridin-3-ylpropanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2171870-14-5, is a structurally complex organic compound that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features. This compound belongs to a class of heterocyclic derivatives characterized by the presence of both pyridine and morpholine moieties, which endow it with potential biological activities and make it a valuable scaffold for drug discovery and medicinal chemistry research.

The molecular structure of 3-6-(morpholin-4-yl)pyridin-3-ylpropanoic acid consists of a pyridine ring substituted at the 3-position with a morpholine group, which is further connected to a propanoic acid side chain. This arrangement creates multiple sites for functionalization, enabling chemists to modify its properties and explore its interactions with biological targets. The presence of both nitrogen-rich heterocycles suggests that this compound may exhibit binding affinities with proteins, enzymes, or nucleic acids, making it a promising candidate for therapeutic applications.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting protein-protein interactions (PPIs), which play crucial roles in various cellular processes and are often implicated in diseases such as cancer, inflammation, and neurodegeneration. The dual functionality of 3-6-(morpholin-4-yl)pyridin-3-ylpropanoic acid—the pyridine moiety can interact with aromatic pockets in proteins while the morpholine group can engage in hydrogen bonding or salt bridge formation—makes it an attractive candidate for designing PPI modulators.

One of the most compelling aspects of this compound is its potential as a tool for probing protein-ligand interactions. The pyridine ring can serve as a scaffold for covalent or non-covalent binding, while the morpholine group can be tailored to optimize binding affinity and selectivity. This flexibility has led to its exploration in several high-throughput screening campaigns aimed at identifying novel drug candidates. For instance, researchers have utilized derivatives of 3-6-(morpholin-4-yl)pyridin-3-ylpropanoic acid to develop inhibitors targeting kinases and other enzymes involved in signal transduction pathways.

Another area where this compound has shown promise is in the development of radioligands for positron emission tomography (PET) imaging. PET imaging is a powerful tool for diagnosing and monitoring diseases non-invasively, and radiolabeled small molecules are essential for these applications. The structural features of 3-6-(morpholin-4-yl)pyridin-3-ylpropanoic acid make it an excellent candidate for conjugation with radioisotopes such as fluorine-18 or gallium-68. Recent studies have demonstrated that radiolabeled derivatives of this compound can selectively bind to specific biomarkers, providing valuable insights into disease mechanisms and treatment responses.

The synthesis of 3-6-(morpholin-4-yl)pyridin-3-ylopropanoic acid (CAS No. 2171870-14) involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include condensation reactions between pyridine derivatives and morpholine-containing precursors, followed by carboxylation at the terminal position to introduce the propanoic acid moiety. Advances in synthetic methodologies have enabled the efficient preparation of this compound on both laboratory and industrial scales, facilitating its use in research and development programs.

The pharmacological profile of 3-(6-(morpholin)-4-yloxy)-propionic acid has been extensively studied in vitro and in vivo. Preclinical data suggest that this compound exhibits moderate affinity for certain protein targets, including some kinases and transcription factors. Its ability to modulate the activity of these targets has been linked to potential therapeutic effects in models of cancer, inflammation, and neurodegenerative disorders. However, further research is needed to fully elucidate its mechanism of action and optimize its pharmacokinetic properties for clinical translation.

In conclusion,CAS No 2171870 14 5 serves as a versatile scaffold for developing novel bioactive molecules with potential applications across multiple therapeutic areas. Its unique structural features—combining a pyridine ring with a morpholine group—make it an attractive candidate for drug discovery efforts aimed at modulating protein-protein interactions or targeting specific enzymatic pathways. As research continues to uncover new biological functions and therapeutic opportunities,CAS No 2171870 14 5 will likely remain at the forefront of medicinal chemistry innovation.